3-(2-naphthamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-3-(naphthalene-2-carbonylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C27H20N2O4/c1-32-21-14-12-20(13-15-21)28-27(31)25-24(22-8-4-5-9-23(22)33-25)29-26(30)19-11-10-17-6-2-3-7-18(17)16-19/h2-16H,1H3,(H,28,31)(H,29,30)
• InChI Key: HZLQMZXKVPHANR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C27H20N2O4
• Molecular Weight: 436.5 g/mol

Description

3-(2-naphthamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Pharmacological and Therapeutic Potential

• Benzofurans and Naphthalimides in Antimicrobial Therapy : Benzofuran derivatives exhibit a wide range of biological and pharmacological applications, including significant antimicrobial properties. Some benzofuran derivatives, such as psoralen, 8-methoxypsoralen, and angelicin, have been utilized in treating skin diseases like cancer or psoriasis, showcasing the therapeutic versatility of benzofuran scaffolds (Hiremathad et al., 2015).

• Antitumor Properties of Naphthalimides : Naphthalimide compounds, including various derivations like heterocyclic fused naphthalimides and bis-naphthalimides, have shown considerable promise as antitumor agents. Their pharmacophores have been developed to enhance DNA binding affinity and antitumor property, highlighting the potential of naphthalimide derivatives in cancer therapy (Chen et al., 2018).

Diagnostic and Imaging Applications

• Amyloid Imaging in Alzheimer's Disease : Amyloid imaging ligands, including those related to benzofuran compounds, have been developed to measure amyloid in vivo in the brains of patients with Alzheimer's disease. This advancement facilitates early detection and a better understanding of Alzheimer's disease, showcasing the application of benzofuran derivatives in neurodegenerative disease diagnostics (Nordberg, 2007).

Anticorrosive Applications

• Benzofuran Derivatives as Corrosion Inhibitors : The unique structural features of benzofuran and its derivatives, characterized by their ability to form strong chelating complexes with metallic atoms, have positioned them as excellent anticorrosive materials for various metal/electrolyte systems. This highlights the practical application of benzofuran compounds beyond pharmacological uses, extending into materials science and engineering (Verma et al., 2021).